Cas no 2470438-39-0 (2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride)

• Product Name: 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride
• CAS No: 2470438-39-0
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5669954
• PubChem ID: 165660252
• Update Time: 2025-07-23

2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride
• EN300-27103422
• 2470438-39-0
• 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13;/h6-9H,1-5,11H2,(H,12,13);1H
• InChI Key： DFMUDCFHYFTSCN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC1C1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride

Introduction to 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2470438-39-0)

2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride, identified by the CAS number 2470438-39-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aminocyclohexyl side chain, which imparts unique structural and functional properties. The hydrochloride salt form enhances its solubility in aqueous systems, making it more amenable for various biochemical and pharmacological applications.

The structural motif of 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride is of particular interest due to its potential biological activity. The cyclopropane ring is known for its strained three-membered structure, which can influence the reactivity and binding affinity of the molecule. In contrast, the aminocyclohexyl group introduces a flexible, sterically hindered moiety that can modulate interactions with biological targets. This combination of structural features makes the compound a promising candidate for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropane-containing derivatives in the design of novel therapeutic agents. The presence of the cyclopropane unit can enhance metabolic stability and improve pharmacokinetic profiles, while the amino group provides a site for further functionalization. These attributes have led to extensive research into derivatives of 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride, particularly in the context of modulating pain signaling pathways and inhibiting inflammatory responses.

One of the most compelling areas of investigation involves the potential of this compound as an analgesic agent. Preclinical studies have demonstrated that structurally related compounds can interact with specific receptors and enzymes involved in pain perception and transmission. The unique spatial arrangement of atoms in 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride may allow it to bind to targets such as transient receptor potential (TRP) channels or cyclooxygenase (COX) enzymes, which are key players in nociception. These findings suggest that further exploration of this compound could yield novel pain relief therapies with improved efficacy and reduced side effects compared to existing treatments.

The pharmacological profile of 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride has also been studied in the context of its potential anti-inflammatory properties. Inflammatory processes are mediated by a complex interplay of cytokines, chemokines, and enzymatic pathways, many of which are modulated by small-molecule inhibitors. The structural features of this compound may enable it to interfere with key inflammatory mediators, such as nitric oxide synthase (NOS) or lipoxygenase (LOX), thereby reducing inflammation without compromising host defense mechanisms.

In addition to its therapeutic potential, 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride has been investigated for its role in biochemical research. The compound serves as a valuable scaffold for synthesizing analogs with tailored properties, allowing researchers to dissect structure-activity relationships (SAR) with high precision. Its stability under various conditions makes it suitable for use in high-throughput screening (HTS) campaigns, where rapid identification of bioactive molecules is crucial.

The synthesis of 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride presents unique challenges due to the sensitivity of the cyclopropane ring and the complexity of the fused cyclic system. However, recent methodological improvements have enabled more efficient and scalable production processes. Advances in catalytic methods and asymmetric synthesis have allowed for greater control over regioselectivity and enantioselectivity, ensuring high yields and purity levels necessary for pharmaceutical applications.

The safety profile of 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride is another critical consideration in its development as a therapeutic agent. Preclinical toxicology studies have been conducted to assess its potential adverse effects, including acute toxicity, chronic exposure risks, and interactions with other drugs. These studies are essential for ensuring that any future clinical trials can be conducted safely and effectively.

Future directions in research on 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models relevant to human diseases. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits. Additionally, computational modeling techniques can be employed to predict how this compound interacts with biological targets at an atomic level, further guiding optimization efforts.

The versatility of 2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride extends beyond its use as an active pharmaceutical ingredient (API). It can also serve as a building block for more complex molecules designed for targeted drug delivery systems or combination therapies. Its ability to be modified at multiple positions allows chemists to fine-tune its properties for specific applications, such as improving bioavailability or enhancing tissue-specific delivery.

In conclusion,2-(4-Aminocyclohexyl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2470438-39-0) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of chemical features positions it as a valuable asset in ongoing efforts to develop safer and more effective treatments for various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in modern medicine.